Cas no 1805464-14-5 (Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate)

• Product Name: Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate
• CAS No: 1805464-14-5
• MF: C₁₂H₁₅F₂NO₃
• MW: 259.249210596085
• CID: 4895546
• Update Time: 2025-06-08

Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate

• Inchi： 1S/C12H15F2NO3/c1-4-18-9(16)5-8-7(2)6-15-12(17-3)10(8)11(13)14/h6,11H,4-5H2,1-3H3
• InChI Key： RLUMSYCZKGNGBH-UHFFFAOYSA-N
• SMILES： FC(C1C(=NC=C(C)C=1CC(=O)OCC)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 276
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate

Comprehensive Overview of Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate (CAS No. 1805464-14-5)

Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate (CAS No. 1805464-14-5) is a specialized pyridine derivative with significant applications in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and methoxy functional groups, has garnered attention for its potential in drug discovery and crop protection. Its molecular structure, combining a pyridine core with ester and alkyl substituents, makes it a versatile intermediate for synthesizing bioactive molecules.

The growing interest in fluorinated compounds like Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate stems from their enhanced metabolic stability and bioavailability, which are critical in modern medicinal chemistry. Researchers are particularly focused on its role in developing enzyme inhibitors and receptor modulators, addressing challenges in diseases such as cancer and neurodegenerative disorders. Additionally, its agrochemical potential lies in its ability to act as a precursor for pesticides and herbicides, aligning with the demand for sustainable farming solutions.

From a synthetic perspective, CAS No. 1805464-14-5 is often synthesized via multi-step reactions involving pyridine ring functionalization and esterification. Its difluoromethyl group introduces electron-withdrawing properties, which can influence the reactivity of adjacent functional groups. This feature is exploited in click chemistry and cross-coupling reactions, making it valuable for constructing complex molecular architectures. Recent studies highlight its utility in metal-catalyzed transformations, further expanding its applicability.

Environmental and regulatory considerations are also pivotal when discussing Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate. As industries shift toward green chemistry, researchers are exploring eco-friendly synthesis routes for this compound, minimizing hazardous byproducts. Its low toxicity profile and biodegradability are frequently cited advantages, aligning with global standards like REACH and FDA guidelines. These attributes make it a candidate for safer pharmaceutical excipients and agrochemical formulations.

Market trends indicate rising demand for fluorinated pyridines, driven by their applications in precision medicine and smart agriculture. Analysts project growth in the fine chemicals sector, with CAS No. 1805464-14-5 playing a niche but expanding role. Companies investing in custom synthesis and contract research are increasingly listing this compound in their portfolios, catering to R&D needs across academia and industry.

In conclusion, Ethyl 3-(difluoromethyl)-2-methoxy-5-methylpyridine-4-acetate represents a convergence of innovation in organic synthesis, drug development, and sustainable agriculture. Its unique chemical properties and broad applicability position it as a compound of interest for future scientific breakthroughs. For researchers and industry professionals, understanding its synthesis, applications, and regulatory landscape is essential to leveraging its full potential.